6-Fluoro-2-(4-pyridazin-3-ylpiperazin-1-yl)-1,3-benzoxazole

• IUPAC Name: 6-fluoro-2-(4-pyridazin-3-ylpiperazin-1-yl)-1,3-benzoxazole
• InChI: InChI=1S/C15H14FN5O/c16-11-3-4-12-13(10-11)22-15(18-12)21-8-6-20(7-9-21)14-2-1-5-17-19-14/h1-5,10H,6-9H2
• InChI Key: YLDASEBKVAYWDL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=CC=C2)C3=NC4=C(O3)C=C(C=C4)F
• Molecular Formula: C15H14FN5O
• Molecular Weight: 299.30 g/mol

Description

6-Fluoro-2-(4-pyridazin-3-ylpiperazin-1-yl)-1,3-benzoxazole is a chemical compound that has gained significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound is a member of the benzoxazole family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 6-Fluoro-2-(4-pyridazin-3-ylpiperazin-1-yl)-1,3-benzoxazole is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are enzymes involved in the production of inflammatory mediators. It has also been found to modulate the activity of various neurotransmitters, such as dopamine, serotonin, and acetylcholine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-Fluoro-2-(4-pyridazin-3-ylpiperazin-1-yl)-1,3-benzoxazole are diverse and depend on the specific application. This compound has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in vitro and in vivo. It has also been found to inhibit the growth and proliferation of various cancer cell lines. In addition, it has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and other neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Fluoro-2-(4-pyridazin-3-ylpiperazin-1-yl)-1,3-benzoxazole in lab experiments include its high potency, selectivity, and low toxicity. This compound is also relatively easy to synthesize and purify, which makes it a suitable candidate for further optimization and modification. However, the limitations of using this compound in lab experiments include its limited solubility in aqueous solutions and its potential to interact with other compounds and proteins in the body.

Future Directions

There are several future directions for the research and development of 6-Fluoro-2-(4-pyridazin-3-ylpiperazin-1-yl)-1,3-benzoxazole. One direction is to further investigate its anti-inflammatory and anti-tumor activities in animal models and clinical trials. Another direction is to explore its potential as a therapeutic agent for neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, the modification and optimization of this compound may lead to the development of more potent and selective analogs with improved pharmacological properties.

Synthesis Methods

The synthesis of 6-Fluoro-2-(4-pyridazin-3-ylpiperazin-1-yl)-1,3-benzoxazole involves the reaction of 2-aminobenzoic acid, 4-pyridazinecarboxylic acid, and 1-(2-fluoro-phenyl)-piperazine in the presence of a coupling agent and a base. The reaction is carried out in a suitable solvent under reflux conditions, and the product is obtained in good yield after purification.

Scientific Research Applications

The potential therapeutic applications of 6-Fluoro-2-(4-pyridazin-3-ylpiperazin-1-yl)-1,3-benzoxazole have been extensively studied in recent years. This compound has been shown to exhibit potent anti-inflammatory, anti-tumor, and anti-viral activities. It has also been found to be effective against various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and epilepsy.